Polonium-214

• CAS RN: 15735-67-8
• Molecular Formula: Po
• Molecular Weight: 213.9952 g/mol
• IUPAC Name: polonium-214
• InChI: InChI=1S/Po/i1+5
• InChI Key: HZEBHPIOVYHPMT-BKFZFHPZSA-N
• Isomeric SMILES: [214Po]
• SMILES: [Po]

Description

Polonium-214 atom is the radioactive isotope of polonium with relative atomic mass 213.995186 and half-life of 164.3 mus.

Scientific Research Applications

Distribution in Pulmonary Tissues
Polonium concentrations were measured in various pulmonary tissues of smokers and nonsmokers to understand its association with the development of bronchial cancer and the absorption and excretion of smoke in human lungs. The study found that the highest local concentrations of polonium were observed in bronchial epithelium from segmental bifurcations, indicating a high cumulative local radiation dose and potentially implicating polonium in the initiation of bronchial cancer in humans (Little et al., 1965).

Exposure to Radionuclides in Smoke from Vegetation Fires
This research measured the concentration of naturally occurring radionuclides, including polonium, in bushes, trees, and smoke from summer forest fires. It was observed that polonium-210 in smoke had concentrations much higher than other radionuclides and was mostly associated with smaller size smoke particles. The study highlighted the radiotoxicity of alpha-emitting radionuclides like polonium-210 and recommended the protection of the respiratory tract of firefighters due to the enhanced inhalation of radionuclides associated with smoke particles (Carvalho et al., 2014).